Cas no 2228118-27-0 (2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 2228118-27-0
• MF: C₁₂H₁₁F₄NO₂
• MW: 277.214857339859
• CID: 6000082
• PubChem ID: 165682518
• Update Time: 2025-05-20

2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid
• 2228118-27-0
• EN300-1942967
• 2-amino-2-{1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}acetic acid

• Inchi： 1S/C12H11F4NO2/c13-8-5-6(1-2-7(8)12(14,15)16)11(3-4-11)9(17)10(18)19/h1-2,5,9H,3-4,17H2,(H,18,19)
• InChI Key： IUPJHNTXGPMPAY-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 277.07259124g/mol
• Monoisotopic Mass: 277.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid

Introduction to 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2228118-27-0)

2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid, identified by its CAS number 2228118-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural motif, combining a cyclopropyl ring with a fluorinated aromatic system, which makes it particularly interesting for its potential biological activity and synthetic utility.

The molecular structure of 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid features a central acetic acid derivative with an amino group at the alpha position. The presence of a cyclopropyl ring attached to the phenyl ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. Additionally, the fluorine substituent at the 3-position of the phenyl ring and the trifluoromethyl group at the 4-position further enhance its pharmacological profile by modulating lipophilicity, metabolic stability, and binding affinity.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to improve drug-like properties such as solubility, bioavailability, and target specificity. The structural features of 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid make it a promising candidate for further investigation in this context. Specifically, the cyclopropyl ring can serve as a rigid scaffold that enhances binding interactions with protein targets, while the fluorine and trifluoromethyl groups can enhance metabolic stability and resistance to enzymatic degradation.

In the realm of medicinal chemistry, the synthesis of analogs derived from 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid has been explored to identify novel bioactive molecules. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize the structure-activity relationships (SAR) of this compound class. Preliminary studies suggest that derivatives of this molecule may exhibit potential therapeutic effects in areas such as anti-inflammatory, anticancer, and antimicrobial applications.

The fluorinated aromatic system in 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid is particularly noteworthy due to its ability to modulate electronic properties and influence binding kinetics. Fluorine atoms are known to increase lipophilicity and reduce pKa values, which can enhance membrane permeability and binding affinity. Furthermore, the trifluoromethyl group contributes to metabolic stability by preventing oxidative degradation. These properties make this compound an attractive scaffold for designing next-generation therapeutics.

Recent publications have demonstrated the utility of 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind weakly to biological targets but can be optimized through iterative chemical modifications. The structural complexity of this compound provides multiple sites for functionalization, allowing chemists to explore diverse chemical space efficiently.

The cyclopropyl ring in 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid has been shown to enhance binding interactions by introducing rigidity and preorganizing key functional groups for optimal contact with protein receptors. This structural feature is particularly valuable in designing molecules that target enzyme active sites or receptor binding pockets. Additionally, the presence of both amino and carboxylic acid functional groups allows for further derivatization through amide bond formation or esterification, expanding its synthetic versatility.

In conclusion, 2-amino-2-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2228118-27-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropyl ring, fluorinated aromatic system, and functionalizable side chains makes it an attractive scaffold for developing novel bioactive molecules. Ongoing research efforts are focused on exploring its biological activity and optimizing its pharmacokinetic properties through rational molecular design.